Cas no 99446-50-1 (Dimethyl pyrazolo[1,5-a]pyridine-3,5-dicarboxylate)

• Product Name: Dimethyl pyrazolo[1,5-a]pyridine-3,5-dicarboxylate
• CAS No: 99446-50-1
• MF: C₁₁H₁₀N₂O₄
• MW: 234.208102703094
• CID: 2093271
• Update Time: 2025-05-21

Dimethyl pyrazolo[1,5-a]pyridine-3,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl pyrazolo[1,5-a]pyridine-3,5-dicarboxylate
• AK167179
• Pyrazolo[1,5-a]pyridine-3,5-dicarboxylic acid, dimethyl ester

• Inchi： 1S/C11H10N2O4/c1-16-10(14)7-3-4-13-9(5-7)8(6-12-13)11(15)17-2/h3-6H,1-2H3
• InChI Key： AKTLRCRBYHVTOK-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NN2C=CC(C(=O)OC)=CC2=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 321
• Topological Polar Surface Area: 69.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on Dimethyl pyrazolo[1,5-a]pyridine-3,5-dicarboxylate

Dimethyl pyrazolo[1,5-a]pyridine-3,5-dicarboxylate (CAS No. 99446-50-1): A Comprehensive Overview

Dimethyl pyrazolo[1,5-a]pyridine-3,5-dicarboxylate, identified by its Chemical Abstracts Service number (CAS No. 99446-50-1), is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrazolopyridine class, a structural motif known for its diverse biological activities and potential therapeutic applications. The presence of two carboxylate groups at the 3 and 5 positions enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The< strong>pyrazolo[1,5-a]pyridine core structure is a fused bicyclic system consisting of a pyrazole ring linked to a pyridine ring. This unique arrangement imparts distinct electronic and steric properties to the molecule, making it an attractive scaffold for drug discovery. The dimethyl ester groups at the 3 and 5 positions not only influence the solubility and stability of the compound but also provide handles for further functionalization, enabling the synthesis of more complex derivatives.

In recent years, there has been growing interest in< strong>Dimethyl pyrazolo[1,5-a]pyridine-3,5-dicarboxylate due to its potential role in various biological processes. Studies have suggested that this compound may exhibit< strong>antioxidant,< strong>anti-inflammatory, and< strong>anticancer properties. The pyrazolopyridine scaffold is known to interact with multiple biological targets, including enzymes and receptors involved in cell signaling pathways.

One of the most compelling aspects of< strong>Dimethyl pyrazolo[1,5-a]pyridine-3,5-dicarboxylate is its utility as a building block in medicinal chemistry. Researchers have utilized this compound to develop novel molecules with enhanced pharmacological profiles. For instance, derivatives of this scaffold have shown promise in preclinical studies as inhibitors of kinases and other enzymes implicated in diseases such as cancer and neurodegenerative disorders. The ability to modify the< strong>pyrazolo[1,5-a]pyridine core while retaining its bioactivity makes it an invaluable tool for structure-activity relationship (SAR) studies.

The synthesis of< strong>Dimethyl pyrazolo[1,5-a]pyridine-3,5-dicarboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by esterification steps to introduce the dimethyl ester groups. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research purposes.

The pharmacological potential of< strong>Dimethyl pyrazolo[1,5-a]pyridine-3,5-dicarboxylate has been explored through both in vitro and in vivo studies. In cell-based assays, this compound has demonstrated the ability to modulate various signaling pathways relevant to disease progression. For example, studies have shown that it can inhibit the activity of certain kinases by binding to their active sites, thereby disrupting aberrant signaling networks. Additionally, animal models have provided insights into its potential therapeutic effects on conditions such as inflammation and tumor growth.

The< strong>antioxidant properties of< strong>Dimethyl pyrazolo[1,5-a]pyridine-3,5-dicarboxylate are particularly noteworthy. Reactive oxygen species (ROS) play a significant role in cellular damage and are implicated in numerous pathological conditions. By scavenging ROS or inhibiting their production, this compound may help protect cells from oxidative stress. This mechanism has been investigated in models of aging-related diseases and neurodegenerative disorders, where oxidative damage is a key contributing factor.

The< strong>anti-inflammatory effects of< strong Dimethyl pyrazolo[1,5-a]pyridine-3,5-dicarboxylate are another area of active research. Inflammatory responses are crucial for maintaining homeostasis but can become dysregulated in chronic diseases. By modulating inflammatory pathways such as NF-κB and MAPK cascades, this compound may help reduce inflammation without causing adverse side effects. Preclinical data suggest that it can attenuate inflammatory responses in animal models without compromising immune function.

The< strong anticancer potential of< strong Dimethyl pyrazolo[1,5-a]pyridine-3,5-dicarboxylate has been extensively studied. Cancer cells often exhibit altered signaling pathways that drive uncontrolled proliferation and survival. By targeting these pathways with small molecules like this one, researchers aim to develop treatments that selectively inhibit tumor growth while sparing healthy cells. Early clinical trials have shown promising results in patients with certain types of cancer, highlighting the therapeutic potential of this compound.

The development of new pharmaceuticals relies heavily on the availability of high-quality intermediates like< strong Dimethyl pyrazolo[1,5-a]pyridine-3,5-dicarboxylate. Its versatility as a scaffold allows for the creation of a wide range of derivatives with tailored properties for specific applications. Pharmaceutical companies and academic institutions continue to explore its potential through collaborative research initiatives aimed at identifying novel drug candidates.

In conclusion,< strong Dimethyl pyrazolo[1,5-a]pyridine-3,5-dicarboxylate, CAS No. 99446-50-1، represents a significant advancement in pharmaceutical chemistry due to its diverse biological activities and synthetic utility. Its ability to modulate multiple cellular processes makes it a promising candidate for further development into new therapeutics targeting various diseases。 As research continues to uncover new applications for this compound， it is likely that its importance will only grow within the field。